2-Phenylbicyclo[2.2.1]hept-2-ene

• CAS No.: 4237-08-5
• Molecular Formula: C13H14
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-phenylbicyclo[2.2.1]hept-2-ene
• InChI: InChI=1S/C13H14/c1-2-4-11(5-3-1)13-9-10-6-7-12(13)8-10/h1-5,9-10,12H,6-8H2
• InChI Key: DCTWYHZXQCNXSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C=C2C3=CC=CC=C3

Description

2-Phenylbicyclo[2.2.1]hept-2-ene is an organic compound with the molecular formula C13H14. It is a bicyclic structure with a phenyl group attached to one of the bridgehead carbons. This compound is also known as 5-Phenylbicyclo[2.2.1]hept-2-ene . It is a stable cyclic olefin and is used in various chemical reactions and industrial applications.

Preparation Methods

2-Phenylbicyclo[2.2.1]hept-2-ene can be synthesized through several methods. One common method involves the Diels-Alder reaction between phenylacetylene and cyclopentadiene, followed by hydrogenation . Another method involves the dehydrogenation of phenylacetylene in the presence of a catalyst such as palladium on carbon (Pd/C) . Industrial production methods often involve similar catalytic processes to ensure high yield and purity.

Chemical Reactions Analysis

2-Phenylbicyclo[2.2.1]hept-2-ene undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to form saturated hydrocarbons.

Substitution: It can undergo electrophilic substitution reactions with reagents such as bromine (Br2) or sulfuric acid (H2SO4) to form brominated or sulfonated derivatives.

Scientific Research Applications

2-Phenylbicyclo[2.2.1]hept-2-ene has several applications in scientific research:

Chemistry: It is used as a starting material for the synthesis of various organic compounds, including pharmaceutical intermediates.

Biology: It is used in the study of enzyme-catalyzed reactions and as a model compound for understanding biological processes.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Phenylbicyclo[2.2.1]hept-2-ene involves its interaction with various molecular targets and pathways. It can act as a ligand for certain enzymes and receptors, influencing their activity and function . The compound’s bicyclic structure allows it to fit into specific binding sites, making it a useful tool in biochemical studies .

Comparison with Similar Compounds

2-Phenylbicyclo[2.2.1]hept-2-ene can be compared with other similar compounds such as:

2-Norbornene: A bicyclic compound with a similar structure but without the phenyl group.

2,7,7-Trimethylbicyclo[2.2.1]hept-2-ene: Another bicyclic compound with additional methyl groups.

5-Norbornene-2-Phenyl: A compound with a similar structure but different substitution pattern.

These comparisons highlight the unique properties of this compound, such as its stability and reactivity, which make it valuable in various applications.